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Compound of Interest

Compound Name: 8-Hydroxyquinolinolato-lithium

Cat. No.: B049599 Get Quote

An In-Depth Technical Guide to 8-
Hydroxyquinolinolato-lithium
This guide provides essential chemical data and a functional overview of 8-
Hydroxyquinolinolato-lithium (Liq), a key material in organic electronics. It is intended for

researchers, scientists, and professionals in drug development and materials science.

Core Chemical Properties
8-Hydroxyquinolinolato-lithium is an organic lithium compound utilized primarily for its

excellent electron injection and transport properties. A summary of its fundamental chemical

identifiers is presented below.

Property Value

Chemical Formula C₉H₆LiNO[1][2][3][4][5][6]

Molecular Weight 151.09 g/mol [1][2][5][6]

Application in Organic Light-Emitting Diodes
(OLEDs)
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A primary application of 8-Hydroxyquinolinolato-lithium is as an electron injection layer (EIL)

in the fabrication of Organic Light-Emitting Diodes (OLEDs).[1][5] In this capacity, it serves to

facilitate the efficient injection of electrons from the cathode into the electron transport layer

(ETL), a critical step for achieving high device performance and stability.[1][5] The diagram

below illustrates the typical layered structure of an OLED, highlighting the position and function

of the 8-Hydroxyquinolinolato-lithium layer.
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Caption: Workflow of an OLED with 8-Hydroxyquinolinolato-lithium (Liq) as the EIL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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